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Compound of Interest

Compound Name: 1-(2-bromoethyl)-1H-pyrazole

CAS No.: 119291-22-4

Cat. No.: B049434

Get Quote

Executive Technical Summary
1-(2-Bromoethyl)-1H-pyrazole (CAS: 119291-22-4) acts as a specialized "linker-donor" in

medicinal chemistry.[1][2] It serves as a bifunctional building block, providing a masked ethyl-

pyrazole motif commonly found in kinase inhibitors (e.g., JAK, Aurora kinase ligands) and

GPCR modulators.

Its reactivity is defined by the competition between nucleophilic substitution (

)—the desired pathway—and

-elimination (E2), which generates the often-undesired 1-vinylpyrazole byproduct.[1][2]
Successful utilization requires precise control over basicity, solvent polarity, and temperature to
favor substitution over elimination.
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Property Data Critical Note

Molecular Weight 175.03 g/mol
Suitable for fragment-based

drug design (FBDD).[1][2]

Appearance
Colorless to light yellow

liquid/low-melting solid

Darkens upon oxidation or HBr

release.[1][2]

Boiling Point 80–82 °C (2 Torr)
Distillable under high vacuum;

thermal instability >100 °C.

Solubility DCM, THF, DMF, DMSO
Hydrolytically unstable in hot

aqueous base.

Storage 2–8 °C, Inert Atmosphere

Vesicant. Hygroscopic.[2]

Store over activated molecular

sieves.[1][2]

Reactivity Landscape
The molecule possesses two distinct reactive centers: the alkyl bromide (electrophilic) and the

pyrazole ring (aromatic/weakly basic).

Core Reactivity Pathways
The following diagram illustrates the divergent pathways available to 1-(2-bromoethyl)-1H-
pyrazole (

) in the presence of nucleophiles and bases.
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Optimization Logic
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Figure 1: Divergent reactivity pathways. The green path represents the desired synthetic utility,

while red and gray paths indicate degradation mechanisms.

The Elimination Challenge (E2)
The 2-bromoethyl chain is highly susceptible to

-elimination because the resulting 1-vinylpyrazole is a conjugated system.[1][2]

Trigger: Strong, bulky bases (e.g.,

-BuOK, NaH) or high temperatures (>80 °C).

Consequence: Loss of the ethyl linker; formation of a polymerizable vinyl species.

Mitigation: Use weak inorganic bases (
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,

) or organic bases with low basicity/nucleophilicity ratios (e.g., DIPEA) in polar aprotic
solvents.

Self-Quaternization
While less rapid than elimination, the pyrazole N2 nitrogen is weakly nucleophilic.[2] Upon

prolonged storage (neat), intermolecular attack can occur, displacing bromide and forming

pyrazolium oligomers.

Indicator: The liquid becomes viscous and turns orange/brown.[2]

Prevention: Store diluted in DCM or at -20 °C.

Synthetic Protocols
Protocol A: N-Alkylation of Secondary Amines (General
Procedure)
Target: Synthesis of tertiary amines containing the pyrazole-ethyl moiety.[1]

Rationale: Amines are good nucleophiles but can also act as bases.[1][2] To prevent

elimination, we use Acetonitrile (MeCN) as a solvent (stabilizes the transition state) and

Potassium Carbonate (

) as a mild base. Sodium Iodide (NaI) is added to catalyze the reaction via the Finkelstein
reaction (generating the more reactive alkyl iodide in situ).

Materials:

Secondary Amine (1.0 equiv)[1][2][3]

1-(2-bromoethyl)-1H-pyrazole (1.1 equiv)[1][2]

(anhydrous, 2.0 equiv)

NaI (0.1 equiv - Catalyst)[1][2]

MeCN (0.2 M concentration)[1][2]
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Step-by-Step:

Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, suspend

the secondary amine and

in anhydrous MeCN under

atmosphere.

Activation: Add NaI (10 mol%) and stir for 5 minutes at room temperature.

Addition: Add 1-(2-bromoethyl)-1H-pyrazole dropwise via syringe.

Reaction: Heat the mixture to 60 °C (oil bath). Monitor by TLC/LC-MS.

Note: Do not reflux vigorously; excessive heat promotes elimination.[1][2]

Time: Typically 4–12 hours.[1][2]

Workup: Cool to RT. Filter off solids (

/KBr).[2] Concentrate the filtrate under reduced pressure.

Purification: Dissolve residue in DCM, wash with water and brine. Dry over

.[1][2] Purify via flash column chromatography (typically MeOH/DCM gradients).[2]

Protocol B: O-Alkylation of Phenols (Ether Synthesis)
Target: Synthesis of aryl-pyrazole ethers (common in kinase inhibitors).[1][2]

Rationale: Phenoxides are harder nucleophiles.[1][2] DMF is required to solubilize the

phenoxide.[2] Cesium Carbonate (

) is preferred over

due to the "cesium effect" (higher solubility and "naked" anion reactivity), allowing milder
temperatures.

Materials:
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Phenol derivative (1.0 equiv)[1][2]

1-(2-bromoethyl)-1H-pyrazole (1.2 equiv)[1][2]

(1.5 equiv)[1][2]

DMF (anhydrous, 0.3 M)

Step-by-Step:

Deprotonation: Dissolve the phenol in anhydrous DMF. Add

and stir at RT for 15 minutes to generate the phenoxide.

Coupling: Add 1-(2-bromoethyl)-1H-pyrazole in one portion.

Reaction: Stir at 50–60 °C.

Critical Control: If the phenol is electron-deficient (slow reaction), add KI (0.5 equiv) rather

than increasing temperature above 70 °C.[2]

Quench: Pour the reaction mixture into ice-water (5x volume).

Extraction: Extract with EtOAc (3x). Back-wash combined organics with LiCl (5% aq) to

remove DMF.[1][2]

Purification: Silica gel chromatography (Hexanes/EtOAc).

Mechanistic Logic & Troubleshooting
The "Finkelstein" Advantage
The C-Br bond is moderately reactive.[1][2] In reactions with steric hindrance or poor

nucleophiles, the addition of catalytic iodide (

) is crucial.

Mechanism:

Benefit: The resulting alkyl iodide is ~100x more reactive toward
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displacement than the bromide, allowing the reaction to proceed at lower temperatures,
thereby suppressing the E2 elimination pathway.

Solvent Effects Table
Solvent Dielectric Constant Suitability Recommendation

DMF 36.7 High

Excellent for O-

alkylation; promotes

.[1][2]

MeCN 37.5 High
Best for N-alkylation;

easy workup.[1][2]

THF 7.5 Low

Too slow; requires

higher temps (risk of

E2).[2]

Acetone 20.7 Medium

Good for Finkelstein

conditions (NaI

soluble).[1][2]

Safety & Handling
Vesicant Hazard: Like many alkylating agents (e.g., nitrogen mustards), 1-(2-
bromoethyl)-1H-pyrazole can alkylate DNA/proteins.[1][2] It is a potent skin and eye irritant

and potentially mutagenic.[1][2] Double-gloving (Nitrile) and fume hood use are mandatory.

[1][2]

Neutralization: Spills should be treated with dilute ammonia or 10% aqueous sodium

thiosulfate to quench the alkyl bromide.[2]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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